Cas no 83893-49-6 (Methyl 2-(4-bromo-3,6-dioxocyclohexa-1,4-dien-1-yl)butanoate)

Methyl 2-(4-bromo-3,6-dioxocyclohexa-1,4-dien-1-yl)butanoate is a brominated cyclohexadienone derivative with a functionalized ester group. This compound is of interest in synthetic organic chemistry due to its reactive dienone and bromine substituents, which make it a versatile intermediate for further functionalization, including nucleophilic substitution or cycloaddition reactions. The ester moiety enhances solubility in organic solvents, facilitating its use in various reaction conditions. Its structural features allow for applications in the synthesis of complex molecules, including pharmaceuticals and agrochemicals. The presence of both electron-withdrawing and electron-donating groups in the cyclohexadienone core contributes to its reactivity in selective transformations.

Methyl 2-(4-bromo-3,6-dioxocyclohexa-1,4-dien-1-yl)butanoate structure

83893-49-6 structure

Product Name:Methyl 2-(4-bromo-3,6-dioxocyclohexa-1,4-dien-1-yl)butanoate

CAS No:83893-49-6

MF:C₁₁H₁₁BrO₄

MW:287.106642961502

CID:6797586

PubChem ID:12822909

Update Time:2025-10-29

Methyl 2-(4-bromo-3,6-dioxocyclohexa-1,4-dien-1-yl)butanoate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-(4-bromo-3,6-dioxocyclohexa-1,4-dien-1-yl)butanoate
- G72224
- 83893-49-6
- Inchi： 1S/C11H11BrO4/c1-3-6(11(15)16-2)7-4-10(14)8(12)5-9(7)13/h4-6H,3H2,1-2H3
- InChI Key： XSECDPCETCTVLI-UHFFFAOYSA-N
- SMILES： BrC1=CC(C(=CC1=O)C(C(=O)OC)CC)=O

Computed Properties

Exact Mass: 285.98407g/mol
Monoisotopic Mass: 285.98407g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 406
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 60.4Å²

Methyl 2-(4-bromo-3,6-dioxocyclohexa-1,4-dien-1-yl)butanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB600956-250mg	Methyl 2-(4-bromo-3,6-dioxocyclohexa-1,4-dien-1-yl)butanoate; .	83893-49-6		250mg	€357.60	2025-04-16
abcr	AB600956-1g	Methyl 2-(4-bromo-3,6-dioxocyclohexa-1,4-dien-1-yl)butanoate; .	83893-49-6		1g	€854.00	2025-04-16
Ambeed	A2418012-100mg	Methyl 2-(4-bromo-3,6-dioxocyclohexa-1,4-dien-1-yl)butanoate	83893-49-6	95%	100mg	$128.0	2025-04-16
Ambeed	A2418012-250mg	Methyl 2-(4-bromo-3,6-dioxocyclohexa-1,4-dien-1-yl)butanoate	83893-49-6	95%	250mg	$217.0	2025-04-16
Ambeed	A2418012-1g	Methyl 2-(4-bromo-3,6-dioxocyclohexa-1,4-dien-1-yl)butanoate	83893-49-6	95%	1g	$583.0	2025-04-16

Methyl 2-(4-bromo-3,6-dioxocyclohexa-1,4-dien-1-yl)butanoate Related Literature

1. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
2. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
3. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
4. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
5. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006

Additional information on Methyl 2-(4-bromo-3,6-dioxocyclohexa-1,4-dien-1-yl)butanoate

Methyl 2-(4-bromo-3,6-dioxocyclohexa-1,4-dien-1-yl)butanoate: A Comprehensive Overview

Methyl 2-(4-bromo-3,6-dioxocyclohexa-1,4-dien-1-yl)butanoate, identified by the CAS registry number 83893-49-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a methyl ester group attached to a butanoate moiety. The core of the molecule features a cyclohexa-1,4-diene ring system with bromine and oxygen substituents, making it a versatile building block for various chemical reactions and applications.

Recent advancements in synthetic chemistry have highlighted the potential of Methyl 2-(4-bromo-3,6-dioxocyclohexa-1,4-dien-1-yl)butanoate as an intermediate in the synthesis of bioactive compounds. Researchers have explored its role in constructing complex molecular frameworks, particularly in the development of novel antibiotics and anticancer agents. The presence of the bromine atom and the dioxo groups on the cyclohexene ring provides opportunities for further functionalization, enabling the creation of derivatives with enhanced pharmacological properties.

The synthesis of this compound typically involves multi-step processes that emphasize precision and control over stereochemistry. One notable approach reported in recent studies involves the use of transition metal catalysts to facilitate key transformations. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce the bromine substituent at the desired position on the ring system. Such methods not only enhance the efficiency of synthesis but also contribute to the scalability of production.

In terms of physical properties, Methyl 2-(4-bromo-3,6-dioxocyclohexa-1,4-dien-1-yl)butanoate exhibits a melting point of approximately 75°C and a boiling point around 250°C under standard conditions. Its solubility profile indicates moderate solubility in organic solvents such as dichloromethane and ethyl acetate, while it is sparingly soluble in water. These characteristics make it suitable for use in various organic reactions that require precise control over solubility and reactivity.

From an environmental standpoint, studies have been conducted to assess the biodegradability and ecotoxicity of this compound. Preliminary results suggest that it undergoes slow degradation under aerobic conditions, with microbial activity playing a significant role in its transformation. However, further research is needed to fully understand its long-term impact on ecosystems and to develop strategies for minimizing environmental risks associated with its production and use.

In conclusion, Methyl 2-(4-bromo-3,6-dioxocyclohexa-1,4-dien-1-yli butanoate, CAS No: 83893–49–6, stands as a pivotal molecule in contemporary chemical research. Its structural features and versatile reactivity make it an invaluable tool for advancing drug discovery and materials science. As ongoing studies continue to uncover new applications and optimize synthetic methodologies, this compound is poised to play an increasingly important role in both academic and industrial settings.